Cas no 1269407-95-5 (2-Bromo-5-(pyrrolidin-1-yl)benzonitrile)

2-Bromo-5-(pyrrolidin-1-yl)benzonitrile is a brominated benzonitrile derivative featuring a pyrrolidine substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research, due to its reactive bromine and nitrile functional groups. The pyrrolidine moiety enhances solubility and provides a handle for further derivatization, making it valuable for constructing complex heterocyclic frameworks. Its well-defined structure and high purity ensure consistent performance in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound is particularly useful in the development of bioactive molecules, offering a balance of reactivity and stability for synthetic applications.
2-Bromo-5-(pyrrolidin-1-yl)benzonitrile structure
1269407-95-5 structure
Product Name:2-Bromo-5-(pyrrolidin-1-yl)benzonitrile
CAS No:1269407-95-5
MF:C11H11BrN2
MW:251.122441530228
CID:2190420
Update Time:2025-06-08

2-Bromo-5-(pyrrolidin-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-5-(1-pyrrolidinyl)benzonitrile
    • 2-bromo-5-(pyrrolidin-1-yl)benzonitrile
    • 2-Bromo-5-(pyrrolidin-1-yl)benzonitrile
    • Inchi: 1S/C11H11BrN2/c12-11-4-3-10(7-9(11)8-13)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
    • InChI Key: RLGYQRLPRDAXAP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1C#N)N1CCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Topological Polar Surface Area: 27

2-Bromo-5-(pyrrolidin-1-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM492118-1g
2-Bromo-5-(pyrrolidin-1-yl)benzonitrile
1269407-95-5 97%
1g
$700 2024-08-02
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